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Compound of Interest

Compound Name: 3,5-Dibromophenol

Cat. No.: B1293799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3,5-Dibromophenol, a
halogenated organic compound with increasing relevance in pharmaceutical research and

development. This document details its chemical and physical properties, outlines a detailed

experimental protocol for its synthesis, and explores its potential applications, particularly as an

intermediate in the synthesis of biologically active molecules. Furthermore, this guide delves

into the mechanisms of action for bromophenol derivatives, including their role in inducing

apoptosis through the generation of Reactive Oxygen Species (ROS), and provides a visual

representation of this signaling pathway.

Core Properties of 3,5-Dibromophenol
3,5-Dibromophenol is a disubstituted phenol featuring two bromine atoms at the meta

positions relative to the hydroxyl group. Its chemical structure and properties make it a versatile

building block in organic synthesis.

Chemical and Physical Data
The fundamental properties of 3,5-Dibromophenol are summarized in the table below for

quick reference.
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Property Value

CAS Number 626-41-5

Molecular Formula C₆H₄Br₂O

Molecular Weight 251.90 g/mol [1][2]

Appearance
White to light yellow or light orange

powder/crystals[3]

Melting Point 79-83 °C

Boiling Point 581.28 K (calculated)[4]

Solubility
Log10 of Water solubility in mol/l: -3.35

(calculated)[4]

Octanol/Water Partition Coefficient (logP) 2.917 - 3.5 (calculated)

IUPAC Name 3,5-dibromophenol

SMILES Oc1cc(Br)cc(Br)c1

InChI Key PZFMWYNHJFZBPO-UHFFFAOYSA-N

Safety and Handling
3,5-Dibromophenol is classified as a hazardous substance and should be handled with

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat. It is toxic if swallowed and causes skin and serious eye irritation. For detailed safety

information, refer to the Safety Data Sheet (SDS).

Synthesis of 3,5-Dibromophenol: An Experimental
Protocol
The synthesis of 3,5-Dibromophenol can be achieved through the bromination of phenol. The

following protocol is a generalized procedure based on established methods for the synthesis

of dibromophenols.

Materials and Reagents
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Phenol

Molecular Bromine (Br₂)

Sodium Hypochlorite (NaOCl) solution (16-25%) or Hydrogen Peroxide (H₂O₂) solution (25-

30%)

Water (deionized)

Hexane (for recrystallization)

Three-necked round-bottom flask

Stirring apparatus

Dropping funnel

Thermometer

Apparatus for recrystallization

Step-by-Step Procedure
Reaction Setup: In a three-necked flask equipped with a stirrer, thermometer, and dropping

funnel, dissolve phenol (1 molar equivalent) in water. The reaction should be carried out in a

well-ventilated fume hood.

Bromination: While stirring the phenol solution, gradually add molecular bromine (2 molar

equivalents) through the dropping funnel. Maintain the reaction temperature between 20-

40°C.

Addition of Oxidizing Agent: Concurrently or subsequently, add the oxidizing agent (sodium

hypochlorite or hydrogen peroxide solution) dropwise to the reaction mixture. The molar ratio

of phenol to bromine to oxidizing agent should be approximately 1:2:2.

Reaction Time: Continue stirring the mixture at 20-40°C for 2.5 to 5 hours.
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Aging: After the initial reaction period, allow the reaction mass to age for an additional 2.5 to

5 hours with continued stirring.

Isolation and Purification: The crude 3,5-Dibromophenol can be isolated by filtration. The

product is then purified by recrystallization from a suitable solvent, such as hexane.

Drying: The purified crystals are dried under vacuum to remove any residual solvent.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the synthesis and purification of 3,5-
Dibromophenol.
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Synthesis and Purification Workflow of 3,5-Dibromophenol
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Caption: A flowchart of the synthesis and purification process for 3,5-Dibromophenol.
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Applications in Drug Development and Research
3,5-Dibromophenol serves as a crucial intermediate in the synthesis of more complex

molecules, particularly in the pharmaceutical industry. Its reactive sites allow for further

functionalization to create novel drug candidates. Bromophenols, as a class, are known for

their wide range of biological activities, including antimicrobial, antioxidant, and anticancer

properties.

Role as a Pharmaceutical Intermediate
The dibromo-substitution pattern on the phenol ring provides a unique chemical scaffold for

medicinal chemists. It allows for selective modifications to generate derivatives with specific

therapeutic properties. For instance, it has been noted for its use in the preparation of drugs

targeting conditions like arthritis.

Biological Activity of Bromophenol Derivatives
Research has demonstrated that bromophenol derivatives exhibit significant biological

activities. Notably, they have been investigated for their potential as anticancer agents. These

compounds can induce apoptosis (programmed cell death) in cancer cells through various

mechanisms.

Mechanism of Action: ROS-Mediated Apoptosis
A key mechanism through which some bromophenol derivatives exert their anticancer effects is

by inducing the generation of Reactive Oxygen Species (ROS) within cancer cells. This

increase in intracellular ROS leads to oxidative stress and triggers the intrinsic apoptotic

pathway.

Signaling Pathway Overview
The overproduction of ROS can damage cellular components, including mitochondria. This

damage leads to the release of cytochrome c, which in turn activates a cascade of caspases

(cysteine-aspartic proteases), ultimately leading to the execution of apoptosis. Key proteins

involved in this pathway include the Bcl-2 family of proteins, which regulate mitochondrial

membrane permeability.
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Signaling Pathway Diagram
The diagram below illustrates the ROS-mediated apoptotic pathway that can be induced by

certain bromophenol derivatives.
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ROS-Mediated Apoptotic Pathway Induced by Bromophenol Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

